Cas no 2137746-04-2 (1-[3-(3-Aminopyridin-4-yl)phenyl]ethan-1-one)

• Product name: 1-[3-(3-Aminopyridin-4-yl)phenyl]ethan-1-one
• CAS No: 2137746-04-2
• MF: C₁₃H₁₂N₂O
• MW: 212.247182846069
• CID: 5258169

1-[3-(3-Aminopyridin-4-yl)phenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(3-Aminopyridin-4-yl)phenyl]ethan-1-one

• Inchi： 1S/C13H12N2O/c1-9(16)10-3-2-4-11(7-10)12-5-6-15-8-13(12)14/h2-8H,14H2,1H3
• InChI Key： KQOQCFQCJBROBL-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC(C2C=CN=CC=2N)=C1)C

Additional information on 1-[3-(3-Aminopyridin-4-yl)phenyl]ethan-1-one

Comprehensive Overview of 1-[3-(3-Aminopyridin-4-yl)phenyl]ethan-1-one (CAS No. 2137746-04-2): Properties, Applications, and Research Insights

The compound 1-[3-(3-Aminopyridin-4-yl)phenyl]ethan-1-one (CAS No. 2137746-04-2) is a specialized organic molecule with a unique structural framework, combining an aminopyridine moiety with an acetylphenyl group. This configuration endows it with distinct chemical and physical properties, making it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. Its molecular formula and structural features have been extensively characterized, revealing potential applications in drug discovery and functional material design.

In recent years, the demand for heterocyclic compounds like 1-[3-(3-Aminopyridin-4-yl)phenyl]ethan-1-one has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by its pharmacophore potential, which could play a role in targeting enzymes or receptors involved in disease pathways. The compound's amine and ketone functionalities offer reactive sites for further derivatization, enabling the creation of libraries for high-throughput screening.

From a synthetic perspective, CAS No. 2137746-04-2 is often explored for its catalytic applications and ligand properties. Its pyridine ring can act as a coordinating site in metal-organic frameworks (MOFs) or as a building block for supramolecular chemistry. These attributes align with the growing interest in sustainable catalysis and green chemistry, addressing global concerns about environmental impact and resource efficiency.

The compound's solubility and stability under various conditions have also been investigated, with studies highlighting its compatibility with polar solvents and moderate thermal resilience. Such properties are critical for industrial applications, particularly in the development of advanced materials or electronic components. Additionally, its spectroscopic signatures (e.g., NMR, IR) are well-documented, aiding in quality control and analytical validation.

Emerging trends in AI-driven drug discovery have further amplified the relevance of 1-[3-(3-Aminopyridin-4-yl)phenyl]ethan-1-one. Computational models frequently utilize such scaffolds to predict bioactivity or optimize ADMET profiles. This synergy between experimental and in silico approaches underscores the compound's potential in accelerating precision medicine initiatives.

In summary, CAS No. 2137746-04-2 represents a multifaceted tool for researchers, bridging gaps between organic synthesis, material innovation, and therapeutic development. Its continued study promises to unlock novel applications, reinforcing its importance in contemporary scientific endeavors.